Cas no 748774-23-4 (Cyclobutanecarboxamide,N-(2-bromophenyl)-)

Cyclobutanecarboxamide,N-(2-bromophenyl)- structure
748774-23-4 structure
Product Name:Cyclobutanecarboxamide,N-(2-bromophenyl)-
CAS No:748774-23-4
MF:C11H12BrNO
MW:254.12308216095
CID:561180
Update Time:2024-03-05

Cyclobutanecarboxamide,N-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxamide,N-(2-bromophenyl)-
    • Cyclobutanecarboxamide, N-(2-bromophenyl)- (9CI)
    • N-(2-Bromophenyl)cyclobutanecarboxamide
    • Cyclobutanecarboxamide, N-(2-bromophenyl)-
    • Inchi: 1S/C11H12BrNO/c12-9-6-1-2-7-10(9)13-11(14)8-4-3-5-8/h1-2,6-8H,3-5H2,(H,13,14)
    • InChI Key: DGMWYPOZWAETEX-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=CC=C2Br)=O)CCC1

Computed Properties

  • Exact Mass: 253.01026
  • Monoisotopic Mass: 253.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4

Experimental Properties

  • PSA: 29.1
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